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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Carbomer 934 in the formulation of nanoemulsion gels. This document is intended

to guide researchers and drug development professionals in the preparation, characterization,

and application of these advanced topical drug delivery systems.

Introduction to Carbomer 934 in Nanoemulsion Gels
Nanoemulsions are thermodynamically stable, transparent or translucent dispersions of oil and

water, stabilized by an interfacial film of surfactant and co-surfactant, with droplet sizes typically

in the range of 20-200 nm.[1] Their small droplet size provides a large surface area, which can

enhance the dissolution and bioavailability of poorly water-soluble drugs. However, the low

viscosity of nanoemulsions limits their applicability for topical and transdermal delivery due to

poor retention on the skin.[2][3]

Carbomer 934, a high molecular weight polymer of acrylic acid, is a versatile gelling agent

widely used in pharmaceutical formulations to increase viscosity and provide a desirable gel-

like consistency.[4] By incorporating a nanoemulsion into a Carbomer 934-based gel, a

nanoemulsion gel is formed. This formulation combines the advantages of nanoemulsions,

such as enhanced drug solubilization and permeation, with the favorable rheological properties

of a gel, leading to improved skin adhesion and controlled drug release.[1][2] The concentration

of Carbomer 934 is a critical parameter that can be adjusted to modulate the skin permeation

profiles of the nanoemulsion gel.[5][6]
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Experimental Protocols
Preparation of the Nanoemulsion
This protocol describes the spontaneous emulsification method, a low-energy technique for

preparing nanoemulsions.

Materials:

Oil phase (e.g., Isopropyl myristate, Labrafil-M2125CS)[2]

Surfactant (e.g., Cremophor RH40, Tween 80)[2][3]

Co-surfactant (e.g., Transcutol-P, Propylene glycol)[2][3]

Aqueous phase (distilled water)

Active Pharmaceutical Ingredient (API)

Equipment:

Magnetic stirrer

Vortex mixer

Analytical balance

Procedure:

Selection of Excipients: Determine the solubility of the API in various oils, surfactants, and

co-surfactants to select the most suitable components.

Construction of Pseudo-ternary Phase Diagram:

Prepare various ratios of surfactant and co-surfactant (Smix), for example, 1:1, 2:1, 3:1

(w/w).[3]

For each Smix ratio, prepare different weight ratios of the oil phase and the Smix (e.g.,

1:9, 2:8, ... , 9:1).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.ijper.org/sites/default/files/IndJPhaEdRes-55-4-996.pdf
https://www.ijper.org/sites/default/files/IndJPhaEdRes-55-4-996.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://www.ijper.org/sites/default/files/IndJPhaEdRes-55-4-996.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titrate each oil-Smix mixture with the aqueous phase (distilled water) dropwise under

gentle stirring.

Observe the mixture for transparency and flowability. The points where clear and fluid

nanoemulsions are formed are plotted on a pseudo-ternary phase diagram to identify the

nanoemulsion region.

Preparation of Drug-Loaded Nanoemulsion:

Select a formulation from the nanoemulsion region of the phase diagram.

Dissolve the accurately weighed API in the oil phase.

Add the Smix (surfactant and co-surfactant) to the oil phase and mix.

Add the aqueous phase dropwise to the oil-Smix mixture with continuous stirring until a

clear and transparent nanoemulsion is formed.[7]

Preparation of the Nanoemulsion Gel
This protocol outlines the incorporation of the prepared nanoemulsion into a Carbomer 934 gel

base.

Materials:

Prepared nanoemulsion

Carbomer 934

Distilled water

Triethanolamine (neutralizing agent)

Equipment:

Magnetic stirrer or mechanical stirrer

pH meter
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Procedure:

Dispersion of Carbomer 934: Slowly disperse the desired amount of Carbomer 934 (e.g.,

1%, 1.5%, 2% w/w) in distilled water with constant stirring.[2][7] Avoid lump formation by

adding the polymer in small increments.

Hydration: Allow the dispersion to hydrate for an extended period (e.g., 24 hours) to ensure

complete swelling of the polymer.[2]

Incorporation of Nanoemulsion: Gradually add the prepared nanoemulsion to the hydrated

Carbomer 934 dispersion under continuous stirring until a homogenous mixture is obtained.

[1]

Neutralization: Adjust the pH of the nanoemulsion gel to a skin-friendly range (typically 5.5-

7.0) by adding triethanolamine dropwise while stirring.[1] This neutralization step will cause

the polymer to uncoil and the viscosity to increase, forming the final gel structure.

Characterization of Nanoemulsion Gels
Physicochemical Characterization
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Parameter Method Typical Results Reference

Appearance

Visual inspection for

color, clarity, and

homogeneity.

Translucent to whitish,

homogenous, and free

from any aggregates.

[2]

pH

Measured using a

calibrated pH meter at

room temperature.

5.5 - 7.0 (suitable for

topical application).
[1][7]

Droplet Size and

Polydispersity Index

(PDI)

Dynamic Light

Scattering (DLS)

using a particle size

analyzer.

Droplet size: 50 - 200

nm; PDI: < 0.3,

indicating a narrow

size distribution.

[2]

Zeta Potential

Measured using a

Zetasizer based on

electrophoretic

mobility.

-20 to -30 mV,

indicating good

physical stability due

to electrostatic

repulsion.

[2]

Viscosity

Determined using a

rotational viscometer

(e.g., Brookfield

viscometer) at a

controlled

temperature.

Viscosity increases

with increasing

Carbomer 934

concentration.

[1][2]

Spreadability

Measured by pressing

a known amount of

gel between two glass

slides and determining

the time taken for the

top slide to move a

certain distance under

a specific weight.

Higher spreadability

indicates easier

application.

[2]

In Vitro Drug Release and Skin Permeation Studies
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Parameter Method Key Findings Reference

In Vitro Drug Release

Franz diffusion cell

using a synthetic

membrane (e.g.,

dialysis membrane).

The cumulative

amount of drug

released is measured

over time.

The release rate is

typically higher from

the nanoemulsion gel

compared to

conventional gels.

[1]

Ex Vivo Skin

Permeation

Franz diffusion cell

using excised animal

or human skin. The

amount of drug

permeated through

the skin is quantified

over time.

Nanoemulsion gels

generally show

enhanced skin

permeation compared

to conventional

formulations. The

permeation rate can

be modulated by the

concentration of

Carbomer 934.

[2][5]

Quantitative Data Summary
The following tables summarize quantitative data from studies on nanoemulsion gels

formulated with Carbomer 934.

Table 1: Formulation and Physicochemical Properties of a Raloxifene Hydrochloride

Nanoemulsion Gel[2]
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Parameter Value

Carbomer 934 Concentration 1% w/v

Droplet Size 56.73 ± 0.58 nm

Zeta Potential -22.20 ± 0.02 mV

Spreadability 18.35 ± 0.45 g·cm/s

Viscosity 98.54 ± 0.39 mPas

Table 2: Effect of Carbomer 934 Concentration on the Ex Vivo Skin Permeation of Terbinafine

and Citral[5][6][8]

Formulation
Carbomer 934
Conc. (% w/w)

Terbinafine Flux
(μg/cm²/h)

Citral Flux
(μg/cm²/h)

Nanoemulsion (NE) 0 215 1026

Nanoemulsion Gel 1

(NG1)
1 213 1021

Nanoemulsion Gel 2

(NG2)
2 123 541

Nanoemulsion Gel 3

(NG3)
3 74.3 353
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Caption: Experimental workflow for the preparation and characterization of a Carbomer 934-

based nanoemulsion gel.
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Caption: Logical relationship of components in a Carbomer 934 nanoemulsion gel and their

resulting properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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